- Crystalline structure and phase behavior of N-alkylated polypyrrole comb-like polymers, CrystEngComm, 2014, 16(30), 7090-7096
Cas no 89601-24-1 (1-n-Octadecylpyrrole)
1-n-Octadecylpyrrole structure
Product Name:1-n-Octadecylpyrrole
CAS No:89601-24-1
MF:C22H41N
MW:319.567646741867
MDL:MFCD00144990
CID:712089
PubChem ID:87574211
Update Time:2024-10-26
1-n-Octadecylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-octadecyl-
- 1-Octadecylpyrrole
- 1-n-octadecylpyrrole
- 1-octadecyl-1H-pyrrole
- O0219
- 1-Octadecyl-1H-pyrrole (ACI)
- Pyrrole, 1-octadecyl- (6CI)
- N-Octadecylpyrrole
- SCHEMBL4736062
- DTXSID90597393
- 89601-24-1
- MFCD00144990
- T73048
- AKOS015839793
- SB62689
- LCZC2830
- 1-n-Octadecylpyrrole
-
- MDL： MFCD00144990
- Inchi： 1S/C22H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-23/h18-19,21-22H,2-17,20H2,1H3
- InChI Key： BMSMIJNAHWEOBQ-UHFFFAOYSA-N
- SMILES： C1=CN(CCCCCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 319.32400
- Monoisotopic Mass: 319.324
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.4
Experimental Properties
- Color/Form: Not determined
- Density: 0.86
- Melting Point: 35.0 to 40.0 deg-C
- Boiling Point: 182°C/1mmHg(lit.)
- Flash Point: 191.7°C
- Refractive Index: 1.483
- PSA: 4.93000
- LogP: 7.74960
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-n-Octadecylpyrrole Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Safety Instruction： H303+H313+H110
- Storage Condition：0-10°C
1-n-Octadecylpyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-n-Octadecylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198448-5g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 5g |
$326 | 2021-08-05 | |
| abcr | AB139782-1 g |
1-n-Octadecylpyrrole; . |
89601-24-1 | 1g |
€155.90 | 2023-05-09 | ||
| abcr | AB139782-5 g |
1-n-Octadecylpyrrole; . |
89601-24-1 | 5g |
€451.30 | 2023-05-09 | ||
| Chemenu | CM198448-1g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 1g |
$80 | 2024-07-21 | |
| Chemenu | CM198448-5g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 5g |
$280 | 2024-07-21 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0219-1G |
1-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 1g |
¥430.00 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0219-5g |
1-n-Octadecylpyrrole |
89601-24-1 | 95.0%(GC) | 5g |
￥2000.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0219-1g |
1-n-Octadecylpyrrole |
89601-24-1 | 95.0%(GC) | 1g |
￥480.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0219-5G |
1-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 5g |
¥1690.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160000-1G |
1-n-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 1g |
¥427.90 | 2023-09-01 |
1-n-Octadecylpyrrole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 2 h, 70 °C
1.2 4 h, 70 °C
1.3 5 h, 70 °C
1.2 4 h, 70 °C
1.3 5 h, 70 °C
Reference
1-n-Octadecylpyrrole Raw materials
1-n-Octadecylpyrrole Preparation Products
1-n-Octadecylpyrrole Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
89601-24-1 (1-n-Octadecylpyrrole) Related Products
- 13679-79-3(1H-Pyrrole, 1-(3-methylbutyl)-)
- 38319-45-8(Pyridinium, 1-octadecyl-)
- 699-22-9(1H-Pyrrole, 1-pentyl-)
- 589-33-3(1H-Pyrrole, 1-butyl-)
- 15416-74-7(Pyridinium, 1-dodecyl-)
- 50966-64-8(1H-Pyrrole, 1-decyl-)
- 34958-55-9(Pyridinium, 1-octyl-)
- 50966-65-9(1-n-Octylpyrrole)
- 7773-52-6(CETYLPYRIDINIUM)
- 15416-75-8(Pyridinium, 1-tetradecyl-)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
